![molecular formula C16H18N4 B7557270 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile](/img/structure/B7557270.png)
4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile
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Overview
Description
4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile, also known as EPCQ, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. EPCQ belongs to the class of quinoline derivatives, which have been studied extensively for their diverse biological activities.
Mechanism of Action
The mechanism of action of 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile involves its interaction with various molecular targets in cancer cells. This compound binds to DNA and inhibits the activity of topoisomerase enzymes, which are essential for DNA replication and repair. This compound also inhibits the activity of protein kinases, which regulate cell signaling pathways that promote cell growth and survival. This compound disrupts the cell cycle progression by inducing cell cycle arrest at the G2/M phase. This compound also modulates the expression of various genes involved in cancer progression, including the tumor suppressor p53 and the oncogene c-Myc.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cancer cells. This compound induces oxidative stress by increasing the production of reactive oxygen species, which can damage cellular components such as proteins and DNA. This compound also activates the unfolded protein response, which is a cellular stress response that regulates protein folding and degradation. This compound modulates the expression of various cytokines and chemokines, which are involved in immune responses and inflammation. This compound also affects the metabolism of cancer cells by inhibiting the activity of enzymes involved in glycolysis and the tricarboxylic acid cycle.
Advantages and Limitations for Lab Experiments
4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile has several advantages for lab experiments. This compound is readily synthesized and purified, making it accessible for research purposes. This compound has been extensively studied in vitro, providing a wealth of information on its biological activities and mechanism of action. This compound has also been evaluated in vivo in animal models, demonstrating its potential as a therapeutic agent. However, there are also limitations to using this compound in lab experiments. This compound has not been evaluated in clinical trials, so its efficacy and safety in humans are unknown. This compound may also have off-target effects on other molecular targets, which could complicate its use as a therapeutic agent.
Future Directions
There are several future directions for 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile research. One direction is to evaluate the efficacy of this compound in preclinical models of cancer, including xenograft models and patient-derived organoids. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models, including its absorption, distribution, metabolism, and excretion. A third direction is to identify biomarkers that can predict the response of cancer cells to this compound, which could improve patient selection for clinical trials. A fourth direction is to explore the potential of this compound as a combination therapy with other anticancer agents, which could enhance its efficacy and reduce its toxicity. Overall, this compound has shown promise as a novel anticancer agent, and further research is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile involves the reaction of 4-chloroquinoline-3-carbonitrile with ethylpiperazine in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution, resulting in the formation of this compound as a yellow solid. The purity of this compound can be enhanced through recrystallization or chromatographic purification.
Scientific Research Applications
4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile has been studied for its potential as an anticancer agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound induces apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes and disrupting the mitochondrial membrane potential. This compound also inhibits the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases.
properties
IUPAC Name |
4-(4-ethylpiperazin-1-yl)quinoline-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4/c1-2-19-7-9-20(10-8-19)16-13(11-17)12-18-15-6-4-3-5-14(15)16/h3-6,12H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQYZPQACGAQSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=NC3=CC=CC=C32)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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